3-[(4'-Methyl[1,1'-biphenyl]-4-sulfonyl)amino]benzoic acid

• IUPAC Name: 3-[[4-(4-methylphenyl)phenyl]sulfonylamino]benzoic acid
• InChI: InChI=1S/C20H17NO4S/c1-14-5-7-15(8-6-14)16-9-11-19(12-10-16)26(24,25)21-18-4-2-3-17(13-18)20(22)23/h2-13,21H,1H3,(H,22,23)
• InChI Key: XCBCVFOAJDITJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(C=C2)S(=O)(=O)NC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C20H17NO4S
• DSSTOX Substance ID: DTXSID60660088
• Molecular Weight: 367.4 g/mol
• CAS RN: 885269-85-2

Description

“3-[(4’-Methyl[1,1’-biphenyl]-4-sulfonyl)amino]benzoic acid” is a complex organic compound. It is related to “4’-Methyl-3-biphenylcarboxylic acid”, which has a molecular formula of C14H12O2. This compound is a derivative of benzoic acid, which is a common component in a variety of synthetic and natural substances.

Molecular Structure Analysis

The molecular structure of related compounds like “4’-Methyl-3-biphenylcarboxylic acid” has been analyzed and documented. These compounds typically have a biphenyl core with various functional groups attached, which can significantly influence their physical and chemical properties.

Chemical Reactions Analysis

The chemical reactions involving such compounds can be quite complex and are influenced by the specific functional groups present in the molecule. Reactions at the benzylic position are common and can include both SN1 and SN2 pathways.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds are influenced by their specific molecular structure. For example, “4’-Methyl-3-biphenylcarboxylic acid” has an average mass of 212.244 Da. The properties of “3-[(4’-Methyl[1,1’-biphenyl]-4-sulfonyl)amino]benzoic acid” would be expected to be similar but would be influenced by the presence of the sulfonyl and amino functional groups.

Scientific Research Applications

Polymer Chemistry and Material Science

• BPDC-Based Polymers : 3-[(4’-Methyl[1,1’-biphenyl]-4-sulfonyl)amino]benzoic acid can be used to prepare BPDC-based polymers. .

Medicinal Chemistry and Drug Development

• Antimicrobial Potential : Researchers have tested synthesized compounds containing this molecule (e.g., AV1-AV11) for their antimicrobial properties. .
• Antihypertensive Activity : In vivo and in vitro models have been used to evaluate the antihypertensive activity of these compounds. .

Computational Chemistry and Drug Design

• Binding Energy Studies : Computational studies have explored the binding interactions of 3-[(4’-Methyl[1,1’-biphenyl]-4-sulfonyl)amino]benzoic acid with target proteins. For example, compound 6g demonstrated encouraging binding energy and formed multiple hydrogen bonds with amino acid residues. .

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various enzymes and receptors in organisms .

Mode of Action

Based on its structure, it can be inferred that it might undergo reactions at the benzylic position . These reactions could include free radical bromination, nucleophilic substitution, and oxidation . The compound might also interact with its targets via non-covalent interactions, resulting in a wide range of biological properties .

Biochemical Pathways

It’s worth noting that similar compounds have been involved in various biochemical reactions, such as protodeboronation of alkyl boronic esters .

Pharmacokinetics

The compound’s molecular weight (as per the structure of 1,1’-biphenyl, 3-methyl- ) suggests that it might have good bioavailability, as compounds with a molecular weight less than 500 g/mol generally have good absorption and distribution profiles.

Result of Action

Similar compounds have shown a range of biological activities, including antibacterial, anticancer, antifungal, anti-inflammatory, antimalarial, antitubercular, and antiviral effects .